2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide

• IUPAC Name: 2-[[2-(2-chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide
• InChI: InChI=1S/C16H15ClN2O2S/c17-12-8-4-5-9-13(12)22-10-14(20)19-15(16(18)21)11-6-2-1-3-7-11/h1-9,15H,10H2,(H2,18,21)(H,19,20)
• InChI Key: MIBDSDHJSVDRSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)N)NC(=O)CSC2=CC=CC=C2Cl
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide, also known as CPT-11 or irinotecan, is a potent anti-cancer drug that has been widely used in the treatment of various types of cancer. It is a prodrug that is converted into its active metabolite SN-38, which inhibits topoisomerase I, an enzyme required for DNA replication and transcription.

Mechanism of Action

The active metabolite of 2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide, SN-38, inhibits topoisomerase I by binding to the enzyme-DNA complex and preventing the re-ligation of the DNA strand. This leads to the accumulation of DNA breaks and ultimately cell death. The mechanism of action of this compound is similar to that of other topoisomerase inhibitors, such as etoposide and doxorubicin.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and modulate the immune system. This compound has also been shown to cause gastrointestinal toxicity, myelosuppression, and neutropenia, which are common side effects of chemotherapy.

Advantages and Limitations for Lab Experiments

2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide has several advantages for lab experiments. It is a potent anti-cancer agent that can be used to study the mechanism of action of topoisomerase inhibitors. It is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has several limitations for lab experiments. It is highly toxic and must be handled with care. It is also expensive and may not be accessible to all researchers.

Future Directions

There are several future directions for the study of 2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide. One area of research is the development of new formulations and delivery methods to improve its efficacy and reduce its toxicity. Another area of research is the identification of biomarkers that can predict response to this compound and guide treatment decisions. Finally, there is a need for further studies to understand the mechanisms of resistance to this compound and develop strategies to overcome it.
Conclusion
This compound is a potent anti-cancer drug that has been widely used in the treatment of various types of cancer. It is synthesized from camptothecin and has been extensively studied for its anti-cancer activity. This compound inhibits topoisomerase I and has several biochemical and physiological effects. It has advantages and limitations for lab experiments and several future directions for research. Further studies are needed to improve its efficacy and reduce its toxicity, identify biomarkers for treatment decisions, and overcome resistance.

Synthesis Methods

2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide is synthesized from camptothecin, a natural product isolated from the bark of the Chinese tree Camptotheca acuminata. The synthesis involves several steps, including protection of the hydroxyl group at position 10, oxidation of the lactone ring, and coupling with 2-mercaptoacetic acid to form the thiol ester. The thiol ester is then coupled with 2-chlorophenyl isocyanate to form the final product, this compound.

Scientific Research Applications

2-[[2-(2-Chlorophenyl)sulfanylacetyl]amino]-2-phenylacetamide has been extensively studied for its anti-cancer activity. It has been shown to be effective against a variety of solid tumors, including colorectal, lung, ovarian, and breast cancers. This compound is often used in combination with other chemotherapeutic agents to improve its efficacy. It has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and HIV.